Cas no 62290-39-5 (Benzoic acid, 4-[(4-nitrophenyl)methoxy]-)

• Product Name: Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
• CAS No: 62290-39-5
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 450642
• PubChem ID: 8706969
• Update Time: 2025-04-19

Benzoic acid, 4-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
• 4-[(4-nitrophenyl)methoxy]benzoic acid
• AKOS000159159
• 62290-39-5
• DTXSID60429213

• Inchi： 1S/C14H11NO5/c16-14(17)11-3-7-13(8-4-11)20-9-10-1-5-12(6-2-10)15(18)19/h1-8H,9H2,(H,16,17)
• InChI Key： AKXIWSFRIDPDMF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67